Cas no 2248336-10-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-3-phenylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-3-phenylpropanoate
• CAS No: 2248336-10-7
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 6376774
• PubChem ID: 165860458
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248336-10-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-3-phenylpropanoate
• EN300-6518503

• Inchi： 1S/C20H17NO4/c22-18-15-8-4-5-9-16(15)19(23)21(18)25-20(24)17(14-10-11-14)12-13-6-2-1-3-7-13/h1-9,14,17H,10-12H2
• InChI Key： RXXDVMBRAYRTDR-UHFFFAOYSA-N
• SMILES： O(C(C(CC1C=CC=CC=1)C1CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-3-phenylpropanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-3-phenylpropanoate (CAS No. 2248336-10-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-3-phenylpropanoate (CAS No. 2248336-10-7) is a specialized organic molecule with a unique structural framework. It combines a phthalimide moiety with a cyclopropyl-phenylpropanoate ester, making it a subject of interest in pharmaceutical and materials science research. Its molecular architecture suggests potential applications in drug design, particularly as a prodrug or intermediate in synthesizing bioactive molecules. Researchers are increasingly exploring its properties due to its modular design, which allows for functional group modifications to optimize solubility, stability, and target specificity.

In recent years, the demand for isoindole-1,3-dione derivatives has surged, driven by their versatility in medicinal chemistry. The 2-cyclopropyl-3-phenylpropanoate segment in this compound introduces steric constraints that may influence binding affinity to biological targets. This aligns with current trends in fragment-based drug discovery (FBDD), where small, rigid fragments like cyclopropane are used to enhance ligand efficiency. Computational studies on similar structures indicate potential interactions with enzymes involved in inflammation or metabolic regulation, though specific data for CAS No. 2248336-10-7 remains under investigation.

Synthetic routes to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-3-phenylpropanoate typically involve esterification of 2-hydroxyisoindoline-1,3-dione with 2-cyclopropyl-3-phenylpropanoic acid. Optimization of reaction conditions—such as catalyst choice (e.g., DCC/DMAP) and solvent systems—is critical to achieving high yields. Analytical characterization via NMR, HPLC, and mass spectrometry confirms purity, a key concern for researchers sourcing this compound. Notably, its stability under ambient conditions makes it suitable for long-term storage, though inert atmosphere handling is recommended to prevent hydrolysis of the ester linkage.

The compound’s relevance extends to green chemistry initiatives. Recent publications highlight efforts to minimize waste in synthesizing phthalimide esters, using recyclable catalysts or solvent-free mechanochemical methods. Such advancements address growing environmental concerns while maintaining cost-effectiveness—a priority for industrial-scale production. Additionally, the phenylpropanoate moiety’s resemblance to natural phenolic antioxidants has sparked interest in its potential as a stabilizing agent in polymers or cosmetics, though further toxicological assessments are warranted.

From a commercial perspective, suppliers of CAS No. 2248336-10-7 emphasize compliance with REACH and GMP standards to meet global regulatory requirements. Custom synthesis services often offer isotopic labeling (e.g., ¹³C or ²H) for tracer studies, catering to pharmacokinetic research. As interest in small-molecule modulators grows, this compound’s niche applications—from proteolysis-targeting chimeras (PROTACs) to fluorescent probes—position it as a valuable tool in chemical biology.

Future directions may explore the compound’s utility in covalent inhibitor design, leveraging the electrophilicity of the isoindole-1,3-dione core. Collaborative studies between academia and industry could accelerate its adoption, particularly if preliminary bioactivity data validates computational predictions. For now, CAS No. 2248336-10-7 remains a promising candidate warranting deeper mechanistic investigation.